Cas no 24572-01-8 (Potassium Deuteroxide (40% w/w in D2O))

• Product Name: Potassium Deuteroxide (40% w/w in D2O)
• CAS No: 24572-01-8
• MF: HKO
• MW: 57.111802816391
• MDL: MFCD00044344
• CID: 266883
• PubChem ID: 3084427
• Update Time: 2025-06-08

Potassium Deuteroxide (40% w/w in D2O) Chemical and Physical Properties

Names and Identifiers

• Potassium hydroxide(K(OD)) (6CI,7CI,8CI,9CI)
• Potassium Deuteroxid
• potassium deuteroxide
• EINECS 246-324-8
• 24572-01-8
• Potassium Deuteroxide (40per cent w/w in D2O)
• DTXSID30179314
• MFCD00044344
• Potassium deuteroxide, 30 wt% in Deuterium oxide
• J-015576
• Potassium Deuteroxide (40% w/w in D2O)
• F91439
• KWYUFKZDYYNOTN-DYCDLGHISA-M

• MDL： MFCD00044344
• Inchi： 1S/K.H2O/h;1H2/q+1;/p-1/i/hD
• InChI Key： KWYUFKZDYYNOTN-DYCDLGHISA-M
• SMILES： [K+].[O-][2H]

Computed Properties

• Exact Mass: 56.973
• Monoisotopic Mass: 56.973
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.596
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• Refractive Index: n20/D 1.411
• PSA: 23.06000
• LogP: -0.17680
• Solubility: Not available

Potassium Deuteroxide (40% w/w in D2O) Security Information

• Hazardous Material transportation number：UN 1814 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-35
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II

Additional information on Potassium Deuteroxide (40% w/w in D2O)

Potassium Deuteroxide (40% w/w in D2O): Applications and Significance in Modern Chemical Research

Deuterium oxide, commonly known as heavy water, is a non-toxic, non-flammable compound that has garnered significant attention in various scientific disciplines due to its unique properties. One of the key derivatives of deuterium oxide is Potassium Deuteroxide (40% w/w in D2O), a compound that has found extensive applications in both academic research and industrial processes. This introduction aims to provide a comprehensive overview of this compound, its properties, and its role in contemporary scientific advancements.

The molecular formula of Potassium Deuteroxide (40% w/w in D2O) can be represented as KOD, where the presence of deuterium (D) instead of protium (H) in water molecules imparts distinct chemical characteristics. The concentration of 40% w/w indicates that the solution contains 40% of potassium deuterate by weight, dissolved in deuterium oxide. This specific composition makes it particularly useful for various applications where isotopic purity is crucial.

In the field of nuclear magnetic resonance (NMR) spectroscopy, Potassium Deuteroxide (40% w/w in D2O) serves as an excellent solvent and reference standard. The high deuterium content minimizes the interference from hydrogen signals, allowing for more accurate and detailed spectral analysis. This property is especially valuable in structural biology and organic chemistry, where precise molecular structure determination is essential.

Recent research has highlighted the importance of isotopically labeled compounds in drug discovery and development. Potassium Deuteroxide (40% w/w in D2O) can be used to synthesize deuterated pharmaceuticals, which often exhibit improved metabolic stability and longer half-lives. For instance, studies have shown that deuterated versions of antiviral drugs can be more effective against certain viral strains due to their resistance to enzymatic degradation. This underscores the significance of Potassium Deuteroxide (40% w/w in D2O) in advancing therapeutic strategies.

The compound also finds applications in environmental science and geochemistry. Its use as a tracer molecule helps researchers study the movement of water in natural systems, such as groundwater flow and hydrological cycles. The isotopic signature provided by deuterium allows scientists to track water sources and understand ecological processes with greater precision.

Moreover, Potassium Deuteroxide (40% w/w in D2O) plays a crucial role in fundamental research aimed at understanding the basic properties of matter. Its use in neutron scattering experiments enables scientists to investigate the structure and dynamics of materials at the atomic level. This information is vital for developing new materials with tailored properties for various technological applications.

In summary, Potassium Deuteroxide (40% w/w in D2O) is a versatile compound with numerous applications across different scientific fields. Its unique isotopic properties make it an invaluable tool for spectroscopic analysis, drug development, environmental studies, and fundamental research. As scientific understanding continues to evolve, the importance of compounds like Potassium Deuteroxide (40% w/w in D2O) is likely to grow even further, driving innovation and discovery in the years to come.